|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[ClH:1].Cl.[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:14])[NH2:13])=[N:8][CH:9]=1.Cl.Cl.N1C=CC=CC=1CSC(=N)N>>[ClH:1].[Cl:1][CH2:10][C:7]1[CH:6]=[CH:5][C:4]([CH3:3])=[CH:9][N:8]=1.[NH2:13][C:12]([NH2:14])=[S:11].[ClH:1].[ClH:1].[CH3:3][C:4]1[CH:5]=[CH:6][C:7]([CH2:10][S:11][C:12](=[NH:13])[NH2:14])=[N:8][CH:9]=1 |f:0.1.2,3.4.5,6.7,9.10.11|
|
|
Name
|
2-(5-Methylpyrid-2-ylmethyl)isothiourea dihydrochloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.Cl.N1=C(C=CC=C1)CSC(N)=N
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClCC1=NC=C(C=C1)C
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=S)N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 86 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.CC=1C=CC(=NC1)CSC(N)=N
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 160 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
